2,3-Dihydrobenzofuran-5-boronic acid
Cat. No. B1303758
Key on ui cas rn:
227305-69-3
M. Wt: 163.97 g/mol
InChI Key: ZIXLJHSFAMVHPC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642788B2
Procedure details
2,3-dihydrobenzofuran-5-boronic acid (0.114 g, 0.693 mmol) and 3-bromoaniline (0.05 mL, 0.462 mmol) were combined in DME (2 mL) in a flame-dried, round-bottom flask. Na2CO3 (2M, 0.485 mL, 0.970 mmol) and Pd(PPh3)4 (0.017 g, 0.014 mmol) were added to the stirred solution. The reaction was refluxed overnight under argon flow, and subsequently cooled to room temperature. The solvent was removed under vacuum and the resulting residue was resuspended in H2O and extracted with CH2Cl2. The organic phase was dried over MgSO4 and concentrated under vacuum. The crude product was purified by silica column chromatography (5-20% EtOAc/hexanes). The purification was monitored by TLC. The solvent was removed under vacuum from fractions containing product, resulting in 0.0762 g in 78% yield.
Yield
78%
Identifiers
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REACTION_CXSMILES
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[O:1]1[C:5]2[CH:6]=[CH:7][C:8](B(O)O)=[CH:9][C:4]=2[CH2:3][CH2:2]1.Br[C:14]1[CH:15]=[C:16]([CH:18]=[CH:19][CH:20]=1)[NH2:17].C([O-])([O-])=O.[Na+].[Na+]>COCCOC.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[O:1]1[C:5]2[CH:6]=[CH:7][C:8]([C:14]3[CH:15]=[C:16]([NH2:17])[CH:18]=[CH:19][CH:20]=3)=[CH:9][C:4]=2[CH2:3][CH2:2]1 |f:2.3.4,^1:36,38,57,76|
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Inputs
Step One
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Name
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|
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Quantity
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0.114 g
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Type
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reactant
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Smiles
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O1CCC2=C1C=CC(=C2)B(O)O
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Step Two
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Name
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Quantity
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0.05 mL
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Type
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reactant
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Smiles
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BrC=1C=C(N)C=CC1
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Step Three
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Name
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Quantity
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0.485 mL
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Na+].[Na+]
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Name
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Quantity
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0.017 g
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Step Four
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Name
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Quantity
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2 mL
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Type
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solvent
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Smiles
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COCCOC
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was refluxed overnight under argon flow
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed under vacuum
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with CH2Cl2
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic phase was dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by silica column chromatography (5-20% EtOAc/hexanes)
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CUSTOM
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Type
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CUSTOM
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Details
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The purification
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed under vacuum from fractions
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ADDITION
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Type
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ADDITION
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Details
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containing product
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CUSTOM
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Type
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CUSTOM
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Details
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resulting in 0.0762 g in 78% yield
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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O1CCC2=C1C=CC(=C2)C=2C=C(C=CC2)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 78% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
